Cas no 1261809-20-4 (2,3-Dichloro-5-(perfluorophenyl)pyridine)

• Product Name: 2,3-Dichloro-5-(perfluorophenyl)pyridine
• CAS No: 1261809-20-4
• MF: C₁₁H₂Cl₂F₅N
• MW: 314.038298130035
• CID: 4927236
• Update Time: 2025-08-03

2,3-Dichloro-5-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(perfluorophenyl)pyridine

• Inchi： 1S/C11H2Cl2F5N/c12-4-1-3(2-19-11(4)13)5-6(14)8(16)10(18)9(17)7(5)15/h1-2H
• InChI Key： QAUPSLYPXKHMGQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1C(=C(C(=C(C=1F)F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-5-(perfluorophenyl)pyridine

Comprehensive Overview of 2,3-Dichloro-5-(perfluorophenyl)pyridine (CAS No. 1261809-20-4): Properties, Applications, and Industry Insights

The compound 2,3-Dichloro-5-(perfluorophenyl)pyridine (CAS No. 1261809-20-4) is a highly specialized chemical intermediate that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. With its unique molecular structure combining a pyridine core with perfluorophenyl and dichloro substituents, this compound exhibits remarkable reactivity and stability, making it a valuable building block for synthetic chemists. The perfluorophenyl group in particular contributes to its lipophilicity and electron-withdrawing properties, which are critical for designing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 2,3-Dichloro-5-(perfluorophenyl)pyridine has surged due to their applications in drug discovery. Researchers are actively exploring its potential in developing kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The CAS 1261809-20-4 compound's ability to modulate electronic and steric properties makes it a hotspot for structure-activity relationship (SAR) studies. Notably, its heterocyclic framework aligns with the growing trend of fragment-based drug design, a topic frequently searched in AI-driven chemistry platforms.

From an industrial perspective, 2,3-Dichloro-5-(perfluorophenyl)pyridine is synthesized through multi-step processes involving palladium-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums. Environmental concerns have led to innovations in solvent-free or water-mediated synthesis protocols for such halogenated pyridines, addressing the sustainability queries often raised by regulatory bodies and ESG-focused investors. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with REACH and other global standards.

The compound's thermal stability and compatibility with high-performance polymers have also sparked interest in material science. For instance, its incorporation into OLED materials or liquid crystal displays (LCDs) enhances electron transport efficiency—a trending topic in optoelectronic device research. Patent databases reveal an uptick in filings involving CAS 1261809-20-4 for flexible electronics, reflecting industry shifts toward wearable technology.

Safety profiles and handling protocols for 2,3-Dichloro-5-(perfluorophenyl)pyridine are rigorously documented, emphasizing proper ventilation and PPE usage. While not classified as hazardous under major regulatory frameworks, its halogenated structure warrants cautious storage away from reactive metals. These precautions align with laboratory safety best practices, a frequently searched topic among chemists and procurement specialists.

Market analysts project steady growth for fluorinated pyridine intermediates, driven by R&D investments in precision medicine and smart materials. Suppliers of CAS 1261809-20-4 are increasingly adopting blockchain-based traceability to meet transparency demands—a response to the ethical sourcing trend dominating chemical procurement discussions. Custom synthesis services for this compound now feature prominently in B2B chemical platforms, catering to niche applications.

In summary, 2,3-Dichloro-5-(perfluorophenyl)pyridine exemplifies the convergence of synthetic chemistry and cutting-edge technology. Its versatility across life sciences and advanced materials sectors, combined with evolving regulatory and sustainability landscapes, positions it as a compound of enduring relevance. Future research may unlock further applications in catalysis or energy storage, areas where fluorinated heterocycles are gaining traction.